2-[4-(1-naphthyl)-1-piperazinyl]-5-(4-propoxybenzylidene)-1,3-thiazol-4(5H)-one

• IUPAC Name: (5E)-2-(4-naphthalen-1-ylpiperazin-1-yl)-5-[(4-propoxyphenyl)methylidene]-1,3-thiazol-4-one
• InChI: InChI=1S/C27H27N3O2S/c1-2-18-32-22-12-10-20(11-13-22)19-25-26(31)28-27(33-25)30-16-14-29(15-17-30)24-9-5-7-21-6-3-4-8-23(21)24/h3-13,19H,2,14-18H2,1H3/b25-19+
• InChI Key: YCKVKZAYTRTVPY-NCELDCMTSA-N
• Canonical SMILES: CCCOC1=CC=C(C=C1)C=C2C(=O)N=C(S2)N3CCN(CC3)C4=CC=CC5=CC=CC=C54
• Isomeric SMILES: CCCOC1=CC=C(C=C1)/C=C/2\C(=O)N=C(S2)N3CCN(CC3)C4=CC=CC5=CC=CC=C54
• Molecular Formula: C27H27N3O2S
• Molecular Weight: 457.6 g/mol

Description

2-[4-(1-naphthyl)-1-piperazinyl]-5-(4-propoxybenzylidene)-1,3-thiazol-4(5H)-one is a compound that has gained attention in the scientific community due to its potential therapeutic applications. The compound has been synthesized using various methods and has been studied extensively to understand its mechanism of action, biochemical and physiological effects, and limitations for lab experiments.

Mechanism of Action

The exact mechanism of action of 2-[4-(1-naphthyl)-1-piperazinyl]-5-(4-propoxybenzylidene)-1,3-thiazol-4(5H)-one is not fully understood. However, it has been suggested that the compound acts by modulating the levels of neurotransmitters such as serotonin, dopamine, and norepinephrine in the brain. The compound has also been shown to exhibit antioxidant and anti-inflammatory activities, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
2-[4-(1-naphthyl)-1-piperazinyl]-5-(4-propoxybenzylidene)-1,3-thiazol-4(5H)-one has been shown to exhibit various biochemical and physiological effects. The compound has been shown to increase the levels of serotonin, dopamine, and norepinephrine in the brain, which may contribute to its antidepressant and anxiolytic activities. It has also been shown to exhibit antioxidant and anti-inflammatory activities, which may contribute to its neuroprotective effects. The compound has been shown to exhibit anticonvulsant activity by modulating the levels of gamma-aminobutyric acid (GABA) in the brain.

Advantages and Limitations for Lab Experiments

2-[4-(1-naphthyl)-1-piperazinyl]-5-(4-propoxybenzylidene)-1,3-thiazol-4(5H)-one has several advantages for lab experiments. The compound is relatively easy to synthesize and has been shown to exhibit various therapeutic activities in animal models. However, the compound has several limitations for lab experiments. The exact mechanism of action of the compound is not fully understood, which makes it difficult to design experiments to study its effects. The compound also has poor solubility in water, which makes it difficult to administer in animal models.

Future Directions

For the study of the compound include studying its exact mechanism of action, its effects on neurodegenerative diseases, and its pharmacokinetics and toxicity.

Scientific Research Applications

2-[4-(1-naphthyl)-1-piperazinyl]-5-(4-propoxybenzylidene)-1,3-thiazol-4(5H)-one has been studied extensively for its potential therapeutic applications. The compound has been shown to exhibit anticonvulsant, antidepressant, and anxiolytic activities in animal models. It has also been studied for its potential use in the treatment of Parkinson's disease, Alzheimer's disease, and schizophrenia. The compound has been shown to exhibit neuroprotective effects and has been studied for its potential use in the treatment of neurodegenerative diseases.